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Compound of Interest

Compound Name: Ondansetron-13C,d3

Cat. No.: B8075438

This document provides essential safety and logistical information for the proper disposal of
Ondansetron-13C,d3. As this compound is labeled with the stable isotopes Carbon-13 and
Deuterium, it is not radioactive.[1][2] Therefore, disposal procedures are dictated by the
chemical and toxicological properties of the parent compound, Ondansetron.

Ondansetron is classified as toxic if swallowed, causes serious eye damage, and is very toxic
to aquatic life with long-lasting effects.[3][4] Adherence to the following procedures is critical to
ensure personnel safety and environmental protection.

Hazard Identification and Classification

All quantitative and qualitative hazard data for Ondansetron are summarized below to inform
handling and disposal practices.
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Hazard Classification

Code

Description

GHS Pictograms

GHS06, GHS05, GHS09

Skull and crossbones,

Corrosion, Environment

Signal Word

Danger

Hazard Statements

H301

Toxic if swallowed.[3][4]

H318

Causes serious eye damage.

[3]4]

H410

Very toxic to aquatic life with

long lasting effects.[3]

Precautionary Statements

P264

Wash hands, forearms and

face thoroughly after handling.
[3]

Avoid release to the

P273 _
environment.[3][4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Immediately
P301 + P310 call a POISON CENTER or

doctor.[3][4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

P501

Dispose of contents/container
to hazardous or special waste
collection point, in accordance
with local, regional, national

and/or international regulation.

[3]
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Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe disposal of Ondansetron-
13C,d3.

1. Personal Protective Equipment (PPE):

Before handling the material, ensure appropriate PPE is worn.
Required PPE: Chemical safety goggles, nitrile gloves, and a lab coat.[5][6]
. Waste Segregation:

Crucially, do not dispose of Ondansetron-13C,d3 down the drain or in regular trash. Its high
aquatic toxicity necessitates specialized disposal.[3]

Designate a specific, leak-proof container for "Ondansetron-13C,d3" waste. This container
should be clearly distinguished from other waste streams.

. Container Labeling and Storage:
The waste container must be sealed and clearly labeled as "Hazardous Waste."
The label must include the full chemical name: "Ondansetron-13C,d3".

Store the sealed container in a designated, secure area, such as a satellite accumulation
area for chemical waste, away from incompatible materials.[5] The container should be
stored locked up.[3][5]

. Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health &
Safety (EH&S) department or a certified hazardous waste management contractor.[7]

Do not mix with other chemical wastes unless explicitly permitted by your institution's waste
management guidelines.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8075438?utm_src=pdf-body
https://www.benchchem.com/product/b8075438?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC461160050&productDescription=ONDANSETRON+HYDROCHLORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Ondansetron_Inj-FK-Nov_2023-SDS.pdf
https://www.benchchem.com/product/b8075438?utm_src=pdf-body
https://sds.edqm.eu/pdf/SDS/EDQM_201600659_1.0_SDS_EN.pdf?ref=1573648818
https://www.benchchem.com/product/b8075438?utm_src=pdf-body
https://www.benchchem.com/product/b8075438?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC461160050&productDescription=ONDANSETRON+HYDROCHLORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.edqm.eu/pdf/SDS/EDQM_201600659_1.0_SDS_EN.pdf?ref=1573648818
https://www.fishersci.com/store/msds?partNumber=AC461160050&productDescription=ONDANSETRON+HYDROCHLORID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.oregonstate.edu/services/rso/rsm-06
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Maintain a record of the waste generated and its disposal, in accordance with laboratory and
institutional policies.[8]

5. Emergency Spill Procedures:
¢ In the event of a spill, evacuate the immediate area to prevent exposure.
o Wear appropriate PPE, including respiratory protection if dust is generated.

o Carefully sweep or shovel up the spilled solid material and place it into the designated
hazardous waste container.[9] Avoid generating dust.[9]

o Clean the spill area thoroughly with a suitable decontaminating agent.

e Report all spills to your laboratory supervisor and EH&S department immediately.

Disposal Workflow Diagram

The logical relationship for the disposal of Ondansetron-13C,d3 is illustrated below.
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Preparation & Assessment

Start Disposal Process

Identify Compound:
Ondansetron-13C,d3
(Stable Isotope)

Assess Hazards:
- Toxic (Oral)
- Severe Eye Damage
- Aquatic Toxicity

Wear Required PPE:
- Goggles
- Gloves
- Lab Coat

4

Waste Handling & Segregation

Segregate Waste:
Place in a dedicated,
leak-proof container.

Label Container:
'Hazardous Waste'
'‘Ondansetron-13C,d3'

Store Securely:
- Sealed Container
- Designated Area

7

Final Disposal

Arrange Professional Disposal:
Contact EH&S or certified

waste contractor.

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Ondansetron-13C,d3.
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Disclaimer: This guide provides general procedures. Researchers must always consult their
institution's specific Environmental Health & Safety (EH&S) guidelines and adhere to all local,
state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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